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Compound of Interest

Compound Name: Tiglic acid

Cat. No.: B131503

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiglic acid, systematically known as (2E)-2-methylbut-2-enoic acid, is an unsaturated
monocarboxylic organic acid. It is a naturally occurring compound found in sources such as
croton oil and the defensive secretions of certain beetles.[1] As a versatile building block in
organic synthesis, tiglic acid and its esters are utilized in the pharmaceutical, fragrance, and
flavor industries.[2][3] Its biological activities, including anti-inflammatory properties, make it a
molecule of interest for drug development.[1][3][4] This technical guide provides a
comprehensive overview of the core physicochemical properties of tiglic acid, complete with
experimental methodologies and graphical representations to support research and
development activities.

Core Physicochemical Properties

The key physicochemical properties of tiglic acid are summarized in the tables below,
providing a consolidated reference for researchers.

General and Physical Properties
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Property Value Reference(s)
Chemical Formula CsHsO2 [1112]
Molecular Weight 100.12 g/mol [1][3]
White crystalline solid, triclinic
Appearance [4]
plates or rods from water
Odor Sweet, warm, spicy [1114]
Melting Point 61-64 °C [5]
Boiling Point 198.5 °C at 760 mmHg [1]
Density 0.9641 g/cm3 at 76 °C [1]
0.152 mmHg at 25 °C
Vapor Pressure . [6]
(estimated)
Flash Point 101 °C [7]
Solubility and Acidity
Property Value Reference(s)

Water Solubility

Sparingly soluble in cold water,

freely soluble in hot water

[4]

Solubility in Organic Solvents

Soluble in ethanol, ether,
chloroform, dichloromethane,
ethyl acetate, DMSO, and
acetone.

[2][5]

pKa

4.96 - 5.02

[1](8]

Spectral Data

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.benchchem.com/product/b131503
https://www.guidechem.com/question/how-can-tiglic-acid-be-synthes-id135893.html
https://www.benchchem.com/product/b131503
https://www.guidechem.com/encyclopedia/tiglic-acid-dic113593.html
https://www.medchemexpress.com/tiglic-acid.html
https://www.benchchem.com/product/b131503
https://www.medchemexpress.com/tiglic-acid.html
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b131503
https://www.benchchem.com/product/b131503
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://patents.google.com/patent/US20050070023A1/en
https://www.medchemexpress.com/tiglic-acid.html
https://www.guidechem.com/question/how-can-tiglic-acid-be-synthes-id135893.html
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b131503
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Spectral Data Type Key Features Reference(s)
UV max (in H20) 216-217 nm (¢ 10700) [8]
Signals around 1.83, 7.02, and
1H NMR (CDCls) [9]
12.0 ppm
Data available in spectral
13C NMR [10]
databases

Molecular ion peak and
Mass Spectrometry fragmentation patterns [11]

available in databases

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of
tiglic acid.

Melting Point Determination (Capillary Method)

Objective: To determine the melting point range of tiglic acid.

Principle: The temperature at which a crystalline solid transitions to a liquid is its melting point.
For a pure substance, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
o Capillary tubes (sealed at one end)

e Thermometer

e Heating medium (e.g., mineral oil)

e Spatula

e Mortar and pestle
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Procedure:
» A small sample of tiglic acid is finely powdered using a mortar and pestle.

e The open end of a capillary tube is pressed into the powdered sample, and the tube is
tapped gently to pack the solid into the sealed end to a height of 2-3 mm.

o The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and capillary assembly are placed in the heating bath of the melting point
apparatus.

e The sample is heated at a rate of approximately 10-15 °C per minute initially.
o A preliminary melting point is observed.
e The apparatus is allowed to cool, and a second sample is prepared.

o The sample is heated again, but the rate is slowed to 1-2 °C per minute as the temperature
approaches the preliminary melting point.

e The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire solid has melted (T2) are recorded.

The melting point range is reported as Tz - Ta.

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the boiling point of tiglic acid at atmospheric pressure.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:
e Thiele tube

e Small test tube
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Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Mineral oil

Procedure:

A small amount of tiglic acid (approximately 0.5 mL) is placed in a small test tube.
o Acapillary tube is placed inside the test tube with its open end downwards.
e The test tube is attached to a thermometer.

e The assembly is clamped within a Thiele tube containing mineral oil, ensuring the sample is
below the oil level.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

e As the temperature rises, air trapped in the capillary tube will bubble out.
e Heating is continued until a continuous stream of bubbles emerges from the capillary tube.
e The heat source is removed, and the liquid is allowed to cool.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.

Solubility Determination

Objective: To qualitatively determine the solubility of tiglic acid in various solvents.

Principle: The solubility of a substance depends on the intermolecular forces between the
solute and the solvent ("like dissolves like").

Apparatus:
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Test tubes

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)
Procedure:
e Asmall, measured amount of tiglic acid (e.g., 10 mg) is placed into a test tube.

o A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or ether) is added to
the test tube.

o The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for thorough

mixing.
e The mixture is allowed to stand, and observations are made.
o The solubility is classified as:

o Soluble: If the entire solid dissolves.

o Slightly soluble: If a portion of the solid dissolves.

o Insoluble: If the solid does not appear to dissolve.

o For water solubility, the test can be repeated with hot water.

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of tiglic acid.

Principle: The pKa is the pH at which an acid is 50% dissociated. This can be determined by
titrating a solution of the weak acid with a strong base and monitoring the pH change.

Apparatus:
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e pH meter with a glass electrode

e Burette

o Beaker

o Magnetic stirrer and stir bar

o Standardized strong base solution (e.g., 0.1 M NaOH)

e Analytical balance

Procedure:

o A precisely weighed amount of tiglic acid is dissolved in a known volume of deionized water
in a beaker.

o A magnetic stir bar is added, and the beaker is placed on a magnetic stirrer.

e The pH electrode is calibrated and immersed in the solution.

» The initial pH of the tiglic acid solution is recorded.

e The standardized NaOH solution is added in small, known increments from the burette.

o After each addition, the solution is stirred, and the pH is recorded once it stabilizes.

e The titration is continued until the pH changes significantly (past the equivalence point).

o Atitration curve is generated by plotting the pH (y-axis) versus the volume of NaOH added
(x-axis).

e The equivalence point is determined from the steepest part of the curve.

e The volume of NaOH at the half-equivalence point is calculated.

e The pH at the half-equivalence point is read from the titration curve, which is equal to the
pKa of tiglic acid.
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Visualizations
Isomeric Relationship of Tiglic and Angelic Acid

Tiglic acid is the trans (E) isomer of 2-methyl-2-butenoic acid. Its cis (Z) isomer is angelic acid.
This geometric isomerism influences their physical properties, such as melting point and
stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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